Cas no 1233541-64-4 (4-Ethoxy-2-fluorobenzotrifluoride)

• Product Name: 4-Ethoxy-2-fluorobenzotrifluoride
• CAS No: 1233541-64-4
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 3040927
• PubChem ID: 56737700
• Update Time: 2024-03-01

4-Ethoxy-2-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-fluorobenzotrifluoride
• 4-Ethoxy-2-fluoro-1-(trifluoromethyl)benzene

• Inchi： 1S/C9H8F4O/c1-2-14-6-3-4-7(8(10)5-6)9(11,12)13/h3-5H,2H2,1H3
• InChI Key： DIQPDWNLROTSAR-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C1=CC=C(OCC)C=C1F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes